Cas no 887749-24-8 (8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 887749-24-8
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD09731595
• CID: 1091668
• PubChem ID: 16784853
• Update Time: 2025-06-11

8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline
• CS-0143768
• SCHEMBL1536877
• AKOS000140063
• A923075
• 887749-24-8
• EN300-253139
• Z2301499697

• MDL： MFCD09731595
• Inchi： 1S/C10H12BrN/c1-7-5-8-3-2-4-12-10(8)9(11)6-7/h5-6,12H,2-4H2,1H3
• InChI Key： AUNCOHLGLUAIAU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1NCCC2

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline

Recent Advances in the Study of 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline (CAS: 887749-24-8)

The compound 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline (CAS: 887749-24-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the versatility of 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline as a key intermediate in the synthesis of more complex molecules. Its brominated and methylated structure makes it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully employed this compound in the synthesis of various heterocyclic derivatives, which exhibit promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, particularly cancer. Recent in vitro studies have demonstrated that derivatives of 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline exhibit potent inhibitory effects on specific kinase enzymes, suggesting their potential as lead compounds for anticancer drug development.

In addition to its applications in kinase inhibition, 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline has also been investigated for its neuroprotective properties. Preliminary studies indicate that this compound may modulate neurotransmitter systems, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these findings and elucidate the underlying mechanisms.

The synthesis of 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, making the compound more accessible for research and industrial applications. These advancements are expected to accelerate the discovery of new derivatives with improved pharmacological profiles.

Despite these promising developments, challenges remain in the optimization of 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline-based compounds. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed to ensure their suitability for clinical use. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies.

In conclusion, 8-Bromo-6-methyl-1,2,3,4-tetrahydroquinoline (CAS: 887749-24-8) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Continued research into its synthesis, biological activity, and mechanism of action will be crucial for unlocking its full potential in drug discovery and development.